[(8-Methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)oxy]acetic acid

• IUPAC Name: 2-[(8-methyl-3-oxo-4H-1,4-benzoxazin-7-yl)oxy]acetic acid
• InChI: InChI=1S/C11H11NO5/c1-6-8(16-5-10(14)15)3-2-7-11(6)17-4-9(13)12-7/h2-3H,4-5H2,1H3,(H,12,13)(H,14,15)
• InChI Key: NGOZWWANFNWJQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OCC(=O)N2)OCC(=O)O
• Molecular Formula: C11H11NO5
• Molecular Weight: 237.21 g/mol

Description

“[(8-Methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)oxy]acetic acid” is a compound that acts in defense of young plant parts against pests via the production of hydroxamic acids from hydroxamic acid glucosides. Its enzymatic activity is highly correlated with plant growth.

Scientific Research Applications

Antibacterial Activity

Research has indicated that derivatives of 1,4-benzoxazine, such as those related to (8-Methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-7-yl)oxy acetic acid, exhibit potent antibacterial properties. For instance, certain synthesized compounds have demonstrated significant antibacterial activity against various strains including E. coli, Staphylococcus aureus, and others (Kadian et al., 2012). This highlights the potential of these compounds in the development of new antibacterial agents.

Antimicrobial and Antioxidant Properties

The synthesis of benzoxazinyl derivatives has been explored for their antimicrobial and antioxidant properties. Research has identified that specific benzoxazinyl pyrazolone arylidenes exhibit potent antimicrobial activities as well as notable antioxidant properties, signifying their potential in medical and pharmacological applications (Sonia et al., 2013).

Green Chemistry and Synthesis Methods

Studies have also focused on the eco-friendly synthesis of benzoxazine derivatives. For example, a microwave-catalyzed method has been developed for the rapid and efficient synthesis of substituted pyrazol-5-ones, showcasing an advancement in green chemistry and synthesis methods (Dabholkar & Gavande, 2003).

Biocatalytic Reactions

In the realm of enzymatic catalysis, research has delved into the lipase-catalyzed resolution of novel benzoxazine derivatives, revealing the enantioselective deacetylation processes. This not only underscores the chemo- and enantioselective potential of biocatalytic reactions but also the applicability of these compounds in asymmetric synthesis (Prasad et al., 2006).

Mechanism of Action

The compound acts in defense of young plant parts against pests via the production of hydroxamic acids from hydroxamic acid glucosides. Its enzymatic activity is highly correlated with plant growth.